1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid

• IUPAC Name: 1-(naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C18H19NO3/c20-16(19-18(17(21)22)10-4-1-5-11-18)15-9-8-13-6-2-3-7-14(13)12-15/h2-3,6-9,12H,1,4-5,10-11H2,(H,19,20)(H,21,22)
• InChI Key: RXKOCVHVAUFAQY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)O)NC(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid, also known as NCCA, is a cyclic amino acid that belongs to the family of non-proteinogenic amino acids. It has been widely studied for its potential applications in the field of medicinal chemistry and drug discovery.

Mechanism of Action

The exact mechanism of action of 1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects
1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. Moreover, it has also been shown to inhibit the growth of cancer cells by inducing apoptosis or programmed cell death.

Advantages and Limitations for Lab Experiments

1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid has several advantages and limitations for lab experiments. One of the main advantages is its high purity and stability, which makes it suitable for various biochemical and pharmacological assays. However, it also has some limitations such as its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of 1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid. One of the main areas of research is the development of novel drugs based on the structure of 1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid. Moreover, further studies are needed to elucidate the exact mechanism of action of 1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid and its potential applications in the treatment of various diseases. Additionally, the synthesis of new analogs of 1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Conclusion
In conclusion, 1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid is a cyclic amino acid with potential applications in the field of medicinal chemistry and drug discovery. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities, and has potential applications in the treatment of neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and to develop new drugs based on its structure.

Synthesis Methods

The synthesis of 1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid can be achieved through the reaction of naphthalene-2-carboxylic acid with cyclohexylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is then purified through various methods such as recrystallization or column chromatography.

Scientific Research Applications

1-(Naphthalene-2-carbonylamino)cyclohexane-1-carboxylic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. Moreover, it has also been reported to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.